3-(2-Hydroxyethyl)thiazolium bromide
Overview
Description
“3-(2-Hydroxyethyl)thiazolium bromide” is a chemical compound with the empirical formula C5H8BrNOS . It has a molecular weight of 210.09 . It is used as a catalyst for the addition of aldehydes to α,β-unsaturated esters, a reaction known as the Stetter-Michael-addition .
Molecular Structure Analysis
The molecular structure of “3-(2-Hydroxyethyl)thiazolium bromide” is represented by the SMILES string [Br-].OCC[n+]1ccsc1 . This indicates that the molecule contains a bromide ion (Br-), a hydroxyethyl group (OCC), and a thiazolium ring ([n+]1ccsc1).Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(2-Hydroxyethyl)thiazolium bromide” include a melting point of 147-149 °C . The compound has an assay of ≥97.0% .Scientific Research Applications
Catalyst for Chemical Reactions
3-(2-Hydroxyethyl)thiazolium bromide is known to act as a catalyst for the addition of aldehydes to α,β-unsaturated esters . This type of reaction is known as the Stetter-Michael-addition .
Proteomics Research Applications
This compound is also used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. Proteins are vital parts of living organisms, as they are the main components of the physiological metabolic pathways of cells.
Mechanism of Action
Target of Action
The primary target of 3-(2-Hydroxyethyl)thiazolium bromide is α,β-unsaturated esters . This compound acts as a catalyst in the addition of aldehydes to these esters .
Mode of Action
3-(2-Hydroxyethyl)thiazolium bromide interacts with its targets through a process known as the Stetter-Michael-addition . In this reaction, the compound facilitates the addition of aldehydes to α,β-unsaturated esters .
Biochemical Pathways
It is known that the compound plays a crucial role in the stetter-michael-addition, a key step in many synthetic organic chemistry reactions .
Result of Action
The molecular and cellular effects of 3-(2-Hydroxyethyl)thiazolium bromide’s action primarily involve the facilitation of the addition of aldehydes to α,β-unsaturated esters . This results in the formation of new compounds, which can be used in various chemical reactions .
Safety and Hazards
The safety data sheet for a similar compound, “3-Ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-(1,3-thiazol-3-ium-3-yl)ethanol;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8NOS.BrH/c7-3-1-6-2-4-8-5-6;/h2,4-5,7H,1,3H2;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZANVUAQQTZJHP-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=[N+]1CCO.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8BrNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70551892 |
Source
|
| Record name | 3-(2-Hydroxyethyl)-1,3-thiazol-3-ium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70551892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Hydroxyethyl)thiazolium bromide | |
CAS RN |
103768-99-6 |
Source
|
| Record name | 3-(2-Hydroxyethyl)-1,3-thiazol-3-ium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70551892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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